Cas no 3131-23-5 (4-Hydroxy Estrone)

• Product Name: 4-Hydroxy Estrone
• CAS No: 3131-23-5
• MF: C₁₈H₂₂O₃
• MW: 286.365485668182
• CID: 311686
• PubChem ID: 9971251
• Update Time: 2025-06-08

4-Hydroxy Estrone Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3,4-dihydroxy-
• 4-Hydroxy Estrone
• (8R,9S,13S,14S)-3,4-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• ESTRA-1,3,5(10)-TRIEN-17-ONE, 3,4-DIHYDROXY-
• MS-24093
• Q27159765
• NS00040592
• CHEBI:87602
• BIDD:ER0089
• BRN 1999480
• 3MN57C55S2
• 3,4-dihydroxy-1,3,5(10)-estratrien-17-one
• estra-1,3,5(10)-triene-3,4-diol-17-one
• 3,4-Dihydroxyestra-1,3,5(10)-trien-17-one
• AKOS027320445
• NCGC00485311-01
• 3131-23-5
• DTXSID00904312
• 4-Hydroxyestrone 100 microg/mL in Acetonitrile
• UNII-3MN57C55S2
• CCRIS 9275
• 4-Hydroxy-Estrone
• 3,4-dihydroxy-estra-1,3,5(10)-trien-17-one
• J-018377
• 4-Hydroxyestrone
• SCHEMBL223170
• CHEMBL1743300
• PD151151
• 4-Hydroxyestrone, >=90% (HPLC)
• (8R,9S,13S,14S)-3,4-Dihydroxy-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• 4-OHE1
• 4-OHE(1)
• 4-hydroxy catechol estrogen
• XQZVQQZZOVBNLU-QDTBLXIISA-N
• G77002
• (15R)-5,6-dihydroxy-15-methyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-2,4,6-trien-14-one
• 1,3,5(10)-Estratriene-3,4-diol-17-one
• 4OHEs
• (15R)-5,6-dihydroxy-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2,4,6-trien-14-one
• DTXCID701333469

• MDL： MFCD00079358
• Inchi： 1S/C18H22O3/c1-18-9-8-11-10-4-6-15(19)17(21)13(10)3-2-12(11)14(18)5-7-16(18)20/h4,6,11-12,14,19,21H,2-3,5,7-9H2,1H3/t11-,12-,14+,18+/m1/s1
• InChI Key： XQZVQQZZOVBNLU-QDTBLXIISA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 286.15700
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 260-263°C
• Flash Point: 93 °C
• PSA: 57.53000
• LogP: 3.52300
• Solubility: Not available

4-Hydroxy Estrone Security Information

• WGK Germany：3
• RTECS：KG7749500